Cas no 1379664-87-5 (2-fluoro-2-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-fluoro-2-2-(trifluoromethyl)phenylacetic acid
• CAS No: 1379664-87-5
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• CID: 5693347
• PubChem ID: 21477355
• Update Time: 2023-11-24

2-fluoro-2-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• CS-0344391
• EN300-1138599
• 2-fluoro-2-[2-(trifluoromethyl)phenyl]acetic acid
• SCHEMBL5638207
• AKOS017920684
• 1379664-87-5
• 2-fluoro-2-[2-(trifluoromethyl)phenyl]aceticacid
• 2-Fluoro-2-(2-(trifluoromethyl)phenyl)acetic acid
• 2-fluoro-2-2-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C9H6F4O2/c10-7(8(14)15)5-3-1-2-4-6(5)9(11,12)13/h1-4,7H,(H,14,15)
• InChI Key： PCPLDZBPVLFUKW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 222.03039208g/mol
• Monoisotopic Mass: 222.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes